1-(5-fluoro-2-methoxybenzoyl)-3-(pyrrolidin-1-ylmethyl)piperidin-3-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
"1-(5-fluoro-2-methoxybenzoyl)-3-(pyrrolidin-1-ylmethyl)piperidin-3-ol" belongs to a class of compounds that have garnered interest in various scientific fields due to their unique chemical structures and properties.
Synthesis Analysis
The synthesis of similar fluorinated benzyl piperazinylmethyl compounds involves multi-step processes including reductive amination, amide hydrolysis, and N-alkylation, as demonstrated in the synthesis of 2-[4-(4-Fluorobenzyl) piperazin-1-ylmethyl]pyrazolo[1,5-a]pyridine (Yang Fang-wei, 2013).
Molecular Structure Analysis
For compounds with fluorobenzyl and piperidine structures, X-ray diffraction studies often reveal intricate molecular structures, with rings adopting specific conformations stabilized by intra- and inter-molecular hydrogen bonds (S. Prasad et al., 2018).
Chemical Reactions and Properties
Compounds like "1-(5-fluoro-2-methoxybenzoyl)-3-(pyrrolidin-1-ylmethyl)piperidin-3-ol" often exhibit specific reactivity patterns due to the presence of functional groups like fluorobenzyl and piperidine. These patterns can be elucidated through studies like those conducted on similar compounds for their receptor binding affinity and biochemical interactions (L. Bristow et al., 2017).
Physical Properties Analysis
The physical properties of such compounds, including solubility, melting point, and crystalline structure, are often determined by their molecular configuration and intermolecular interactions. X-ray crystallography provides insights into these properties (Lv Zhi, 2009).
Chemical Properties Analysis
The chemical properties, like reactivity and stability, are influenced by the molecular structure and the presence of specific functional groups. For instance, the fluorobenzyl group can impact the compound's reactivity and interaction with biological targets (R. Katoch-Rouse and A. Horti, 2003).
properties
IUPAC Name |
(5-fluoro-2-methoxyphenyl)-[3-hydroxy-3-(pyrrolidin-1-ylmethyl)piperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25FN2O3/c1-24-16-6-5-14(19)11-15(16)17(22)21-10-4-7-18(23,13-21)12-20-8-2-3-9-20/h5-6,11,23H,2-4,7-10,12-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SHHNPKPQFHLYHU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)F)C(=O)N2CCCC(C2)(CN3CCCC3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25FN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(5-Fluoro-2-methoxybenzoyl)-3-(pyrrolidin-1-ylmethyl)piperidin-3-OL |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.